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Compound of Interest

Compound Name: 1,2-Dibromocyclooctane

Cat. No.: B11955411

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for handling
1,2-Dibromocyclooctane. The following procedural guidance is designed to ensure the safe
handling, storage, and disposal of this compound, minimizing risks and ensuring regulatory
compliance. Information from analogous compounds, such as 1,2-dibromocyclohexane, has
been utilized where specific data for 1,2-Dibromocyclooctane is not available.

Hazard Identification and Classification

1,2-Dibromocyclooctane is a halogenated hydrocarbon. While a comprehensive Safety Data
Sheet (SDS) is not readily available, based on data for similar compounds, it should be
handled with care. The Globally Harmonized System (GHS) classification for analogous
compounds suggests the following potential hazards:

Acute Toxicity (Oral): Harmful if swallowed.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

GHS Pictograms for Analogous Compounds:
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walt text

Signal Word: WARNING

Physical and Chemical Properties

A summary of the known physical and chemical properties of 1,2-Dibromocyclooctane is
provided below.

Property Value

Molecular Formula CsH14Br2

Molecular Weight 270.00 g/mol

Boiling Point 261.8°C at 760 mmHg
Density 1.582 g/cm3

Flash Point 125°C

Vapor Pressure 0.0184 mmHg at 25°C

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1,2-Dibromocyclooctane to minimize
exposure.
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Protection Type Recommended Equipment

) Chemical safety goggles or a face shield are
Eye and Face Protection )
required.

Chemical-resistant gloves are essential. While
specific breakthrough times for 1,2-
Dibromocyclooctane are not available, nitrile
gloves provide good short-term protection

Hand Protection against a range of chemicals.[1] For prolonged
contact with halogenated hydrocarbons,
consider using more resistant materials like
Viton™ or Silver Shield® gloves. Always inspect

gloves for integrity before use.

A flame-resistant laboratory coat must be worn

and kept buttoned. Long pants and closed-toe
Body Protection shoes are also required.[1] For larger quantities

or in case of a spill, a chemical-resistant apron

or suit may be necessary.

All work with 1,2-Dibromocyclooctane should be
conducted in a certified chemical fume hood.[1]
) ) If the potential for inhalation of vapors or mists
Respiratory Protection ) ) ]
exists and a fume hood is not available, a
NIOSH-approved respirator with an organic

vapor cartridge is required.

Operational Plan: Step-by-Step Handling Procedures

1. Engineering Controls:

o Always handle 1,2-Dibromocyclooctane in a well-ventilated area, preferably within a
certified chemical fume hood.[1]

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.

2. Safe Handling and Storage:
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e Upon receipt, inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[1][2]

o Keep the container tightly closed when not in use.[2]
e Avoid contact with skin, eyes, and clothing.[2]
e Do not breathe vapors or mists.[2]

e Wash hands thoroughly after handling.[2]

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation
stopped, provide artificial respiration. Seek

immediate medical attention.[3]

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] ]
water for at least 15 minutes. Seek medical

attention if irritation persists.[4]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper

Eye Contact and lower eyelids occasionally. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion _ _ : :
unconscious person. Seek immediate medical

attention.[1][3]
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Disposal Plan

Proper disposal of 1,2-Dibromocyclooctane and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

. Waste Segregation and Collection:

Chemical Waste: All unused 1,2-Dibromocyclooctane and solutions containing it must be
collected as halogenated organic hazardous waste.

Contaminated Materials: Any materials that have come into contact with 1,2-
Dibromocyclooctane, such as gloves, pipette tips, and absorbent pads, must also be
disposed of as hazardous waste.[1]

Containers: Use a designated, properly labeled, and sealed container that is compatible with
the chemical for waste collection. Do not mix with other waste streams.[1]

. Decontamination:

Equipment: Decontaminate all non-disposable laboratory equipment after use by washing
with an appropriate solvent (e.g., ethanol or acetone), followed by a thorough cleaning with
soap and water.

Work Surfaces: Clean and decontaminate all work surfaces within the fume hood after each
use.

. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste contractor.

Prohibition: Never dispose of 1,2-Dibromocyclooctane or contaminated materials in the
standard trash or down the drain.

Spill Management

e Small Spills: In a fume hood, absorb the spill with an inert material such as vermiculite, sand,
or a commercial sorbent pad. Collect the contaminated material into a designated hazardous
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waste container.

o Large Spills: Evacuate the area immediately. Notify your institution's EHS department and
follow their emergency procedures.

Workflow for Handling and Disposal of 1,2-
Dibromocyclooctane

Caption: Workflow for the safe handling and disposal of 1,2-Dibromocyclooctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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